3-(4-(3-chloro-4-methylphenyl)piperazine-1-carbonyl)-6-methoxy-2H-chromen-2-one

• IUPAC Name: 3-[4-(3-chloro-4-methylphenyl)piperazine-1-carbonyl]-6-methoxychromen-2-one
• InChI: InChI=1S/C22H21ClN2O4/c1-14-3-4-16(13-19(14)23)24-7-9-25(10-8-24)21(26)18-12-15-11-17(28-2)5-6-20(15)29-22(18)27/h3-6,11-13H,7-10H2,1-2H3
• InChI Key: SMAQUKFZQCXUON-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CCN(CC2)C(=O)C3=CC4=C(C=CC(=C4)OC)OC3=O)Cl
• Molecular Formula: C22H21ClN2O4
• Molecular Weight: 412.9 g/mol
• CAS No.: 663929-18-8

Description

3-(4-(3-chloro-4-methylphenyl)piperazine-1-carbonyl)-6-methoxy-2H-chromen-2-one is a useful research compound. Its molecular formula is C22H21ClN2O4 and its molecular weight is 412.87. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

Research has demonstrated the synthesis of novel compounds with potential antimicrobial activities. For instance, Bektaş et al. (2007) synthesized derivatives displaying good to moderate activities against test microorganisms (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007). Similarly, Nagaraj et al. (2019) synthesized new compounds exhibiting potent inhibitory activity towards bacterial strains, highlighting the antimicrobial potential of such structures (Nagaraj, Srinivas, Naik, & Neelofer, 2019).

Anticonvulsant and Antimicrobial Activities

Aytemir et al. (2004) explored the anticonvulsant and antimicrobial activities of 3‐hydroxy‐6‐methyl‐2‐substituted 4H‐pyran‐4‐one derivatives, indicating the diverse therapeutic potential of these compounds (Aytemir, Çalış, & Özalp, 2004). This research underscores the relevance of such compounds in developing new treatments for convulsive disorders and infections.

Anti-Inflammatory and Analgesic Agents

Abu‐Hashem et al. (2020) synthesized novel compounds derived from visnaginone and khellinone, assessing their COX-1/COX-2 inhibition, along with analgesic and anti-inflammatory activities. This work suggests the potential of these compounds in managing pain and inflammation (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antitumor Activities

The exploration of heterocyclic compounds for potential antitumor activities has also been significant. For instance, Badrey and Gomha (2012) reported the synthesis of novel triazines and triazepines, highlighting their potential as anti-tumor agents (Badrey & Gomha, 2012).